Cas no 1016857-95-6 (1-(morpholine-4-carbonyl)cyclohexan-1-amine)

• Product Name: 1-(morpholine-4-carbonyl)cyclohexan-1-amine
• CAS No: 1016857-95-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 4567205
• Update Time: 2025-11-02

1-(morpholine-4-carbonyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(morpholine-4-carbonyl)cyclohexan-1-amine

• Inchi： 1S/C11H20N2O2/c12-11(4-2-1-3-5-11)10(14)13-6-8-15-9-7-13/h1-9,12H2
• InChI Key： QSISZXXFMPVORN-UHFFFAOYSA-N
• SMILES： C(C1(N)CCCCC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 212.152478g/mol
• Monoisotopic Mass: 212.152478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.29g/mol
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-(morpholine-4-carbonyl)cyclohexan-1-amine

Comprehensive Overview of 1-(morpholine-4-carbonyl)cyclohexan-1-amine (CAS No. 1016857-95-6)

1-(morpholine-4-carbonyl)cyclohexan-1-amine (CAS No. 1016857-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine-4-carbonyl and cyclohexan-1-amine structural motifs, is widely utilized in drug discovery and development. Its molecular formula, C₁₁H₂₀N₂O₂, and molecular weight of 212.29 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's morpholine ring and cyclohexylamine backbone contribute to its stability and reactivity, making it a valuable building block for designing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier. Recent studies have explored its role in modulating neurotransmitter systems, which aligns with the growing demand for novel neurological therapeutics.

In the context of green chemistry and sustainable synthesis, 1-(morpholine-4-carbonyl)cyclohexan-1-amine has been investigated for its compatibility with eco-friendly reaction conditions. The rise of AI-driven drug discovery has further amplified interest in this compound, as computational models predict its high binding affinity for various biological targets. This synergy between traditional chemistry and modern technology positions 1016857-95-6 as a promising candidate for future precision medicine applications.

The compound's physicochemical properties, such as its solubility in organic solvents and moderate melting point, make it suitable for diverse laboratory applications. Its morpholine carbonyl group enhances its ability to form hydrogen bonds, a critical feature in drug-receptor interactions. These characteristics have led to its inclusion in high-throughput screening libraries, where it serves as a key scaffold for identifying new enzyme inhibitors and receptor modulators.

Market trends indicate a steady increase in demand for 1-(morpholine-4-carbonyl)cyclohexan-1-amine, driven by the expanding pharmaceutical outsourcing sector and the need for innovative small-molecule therapeutics. Regulatory agencies' emphasis on quality control and process optimization has also spurred advancements in its synthetic methodologies, ensuring consistent purity and yield. As the scientific community continues to explore its potential, CAS No. 1016857-95-6 remains a compound of significant interest in both academic and industrial settings.

From a patent landscape perspective, several applications involving 1-(morpholine-4-carbonyl)cyclohexan-1-amine have been filed in recent years, particularly in areas related to neurodegenerative disease treatment and pain management. Its structural flexibility allows for easy derivatization, enabling researchers to fine-tune its pharmacological profile. This adaptability is crucial in addressing the challenges of drug resistance and side effect minimization, which are top priorities in contemporary medicinal chemistry.

In conclusion, 1-(morpholine-4-carbonyl)cyclohexan-1-amine (CAS No. 1016857-95-6) represents a compelling example of how structural complexity can translate into therapeutic potential. Its multifaceted applications, combined with the ongoing evolution of synthetic strategies and computational tools, ensure its continued relevance in the ever-changing landscape of chemical research and drug development.